1-([1,1'-Biphenyl]-2-yloxy)-3-(isopropylamino)propan-2-ol hydrochloride

• IUPAC Name: 1-(2-phenylphenoxy)-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H23NO2.ClH/c1-14(2)19-12-16(20)13-21-18-11-7-6-10-17(18)15-8-4-3-5-9-15;/h3-11,14,16,19-20H,12-13H2,1-2H3;1H
• InChI Key: QHLWITUVBHHISA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(COC1=CC=CC=C1C2=CC=CC=C2)O.Cl
• Molecular Formula: C18H24ClNO2
• Molecular Weight: 321.8 g/mol
• CAS No.: 15271-96-2

Description

“1-([1,1’-Biphenyl]-2-yloxy)-3-(isopropylamino)propan-2-ol hydrochloride” is a chemical compound with the linear formula C12H20ClNO. It has a molecular weight of 229.752. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Biological Activities

• A study reported the synthesis of a homologous series of compounds related to beta blockers, including derivatives of 1-([1,1'-Biphenyl]-2-yloxy)-3-(isopropylamino)propan-2-ol hydrochloride, examining their antimicrobial and antioxidant activities. These activities were found to be lower compared to certain beta blockers, highlighting the compound's potential in developing therapeutics with specific biological activities (Čižmáriková et al., 2020).

Pharmacological Evaluation

• Novel racemic derivatives of 1-(4-hydroxyphenyl)-2-[3-(substituted phenoxy)-2-hydroxy-1-propyl]aminopropan-1-ol hydrochlorides were synthesized and evaluated for uterine relaxant activity, showing potential in delaying the onset of labor in pregnant rats. This suggests the compound's relevance in developing non-selective beta-adrenergic blocking agents with significant pharmacological effects (Viswanathan & Chaudhari, 2006).

Antimalarial Activity

• Research into related compounds of this compound demonstrated significant antimalarial activity against various strains of Plasmodium in mice, encouraging further clinical trials. This highlights the compound's potential in antimalarial drug development (Werbel et al., 1986).

Beta-Adrenergic Blocking Activity

• The synthesis and pharmacological evaluation of derivatives, focusing on their beta-adrenergic blocking activity and receptor binding affinities, suggest that these compounds, including variations of this compound, could serve as bases for developing cardiovascular drugs (Jindal et al., 2003).

Antidepressant and Antianxiety Activities

• Another study synthesized novel derivatives and tested their antidepressant and antianxiety activities, indicating the compound's potential utility in psychiatric disorder treatment (Kumar et al., 2017).